![molecular formula C20H27FN2S B4086424 N-[1-(1-adamantyl)ethyl]-N'-(4-fluorobenzyl)thiourea](/img/structure/B4086424.png)
N-[1-(1-adamantyl)ethyl]-N'-(4-fluorobenzyl)thiourea
Overview
Description
N-[1-(1-adamantyl)ethyl]-N'-(4-fluorobenzyl)thiourea, commonly known as AET, is a synthetic compound that has been widely used in scientific research as a selective inhibitor of fatty acid amide hydrolase (FAAH). FAAH is an enzyme that breaks down endocannabinoids, which are natural compounds that regulate various physiological processes in the body. AET has been shown to increase the levels of endocannabinoids in the body, leading to various biochemical and physiological effects.
Scientific Research Applications
AET has been extensively used in scientific research to investigate the role of endocannabinoids in various physiological processes. Some of the areas of research where AET has been applied include pain management, anxiety and depression, addiction, and neuroprotection. AET has been shown to have analgesic effects in animal models of acute and chronic pain, and it has also been shown to reduce anxiety and improve mood in animal models of anxiety and depression. AET has also been investigated as a potential treatment for addiction, particularly for drug addiction, as it has been shown to reduce drug-seeking behavior in animal models. Additionally, AET has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
AET works by inhibiting N-[1-(1-adamantyl)ethyl]-N'-(4-fluorobenzyl)thiourea, which is an enzyme that breaks down endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). By inhibiting this compound, AET increases the levels of endocannabinoids in the body, leading to various biochemical and physiological effects. Endocannabinoids are known to have a wide range of effects on the body, including pain modulation, mood regulation, and appetite control.
Biochemical and Physiological Effects:
The biochemical and physiological effects of AET are primarily mediated through the increased levels of endocannabinoids in the body. Endocannabinoids are known to interact with the endocannabinoid system, which is a complex signaling system that regulates various physiological processes in the body. Some of the effects of AET include analgesia, anxiolysis, anti-inflammatory effects, and neuroprotection.
Advantages and Limitations for Lab Experiments
One of the main advantages of using AET in lab experiments is its selectivity for N-[1-(1-adamantyl)ethyl]-N'-(4-fluorobenzyl)thiourea. AET has been shown to be a highly selective inhibitor of this compound, with little to no activity against other enzymes. This makes it a valuable tool for studying the role of endocannabinoids in various physiological processes. However, one of the limitations of using AET is its relatively low potency compared to other this compound inhibitors. This means that higher concentrations of AET may be required to achieve the desired effects, which can lead to potential off-target effects.
Future Directions
There are several future directions for research on AET and its applications. One area of research is the development of more potent and selective N-[1-(1-adamantyl)ethyl]-N'-(4-fluorobenzyl)thiourea inhibitors that can be used in clinical settings. Another area of research is the investigation of the role of endocannabinoids in various disease states, such as cancer and metabolic disorders. Additionally, there is a need for further research on the long-term effects of AET and other this compound inhibitors on the body, particularly in terms of potential toxicity and adverse effects.
properties
IUPAC Name |
1-[1-(1-adamantyl)ethyl]-3-[(4-fluorophenyl)methyl]thiourea | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27FN2S/c1-13(20-9-15-6-16(10-20)8-17(7-15)11-20)23-19(24)22-12-14-2-4-18(21)5-3-14/h2-5,13,15-17H,6-12H2,1H3,(H2,22,23,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQGWXTAWOZSDBV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C12CC3CC(C1)CC(C3)C2)NC(=S)NCC4=CC=C(C=C4)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27FN2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.